Cas no 89466-43-3 (6-chloro-3-methyl-2-(methylthio)pyrimidin-4(3H)-one)

• Product Name: 6-chloro-3-methyl-2-(methylthio)pyrimidin-4(3H)-one
• CAS No: 89466-43-3
• MF: C₆H₇ClN₂OS
• MW: 190.650578737259
• CID: 729399
• PubChem ID: 337503
• Update Time: 2025-10-19

6-chloro-3-methyl-2-(methylthio)pyrimidin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Pyrimidinone,6-chloro-3-methyl-2-(methylthio)-
• 6-chloro-3-methyl-2-methylsulfanylpyrimidin-4-one
• CS-0315438
• NS-01782
• STK177235
• SB55882
• AKOS003262073
• 6-chloro-3-methyl-2-(methylsulfanyl)-3,4-dihydropyrimidin-4-one
• 6-chloro-3-methyl-2-(methylthio)-3,4-dihydropyrimidin-4-one
• ALBB-025268
• 6-chloro-3-methyl-2-(methylsulfanyl)pyrimidin-4(3H)-one
• 89466-43-3
• NSC355516
• DTXSID20320176
• NSC 355516
• NSC-355516
• MFCD00666950
• 6-Chloro-3-methyl-2-methylsulfanyl-3H-pyrimidin-4-one
• SCHEMBL19806123
• 6-chloro-3-methyl-2-(methylthio)pyrimidin-4(3H)-one
• 4(3H)-Pyrimidinone, 6-chloro-3-methyl-2-(methylthio)-
• F95029

• Inchi： 1S/C6H7ClN2OS/c1-9-5(10)3-4(7)8-6(9)11-2/h3H,1-2H3
• InChI Key： XRWGAJTXSJEBGR-UHFFFAOYSA-N
• SMILES： ClC1=CC(N(C)C(=N1)SC)=O

Computed Properties

• Exact Mass: 189.997
• Monoisotopic Mass: 189.997
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 58Ų

Experimental Properties

• Density: 1.4
• Boiling Point: 263.5°C at 760 mmHg
• Flash Point: 113.2°C
• Refractive Index: 1.619
• PSA: 60.19000
• LogP: 1.15560

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 6-chloro-3-methyl-2-(methylthio)pyrimidin-4(3H)-one

Introduction to 6-chloro-3-methyl-2-(methylthio)pyrimidin-4(3H)-one (CAS No. 89466-43-3) in Modern Pharmaceutical Research

The compound 6-chloro-3-methyl-2-(methylthio)pyrimidin-4(3H)-one (CAS No. 89466-43-3) represents a significant class of heterocyclic molecules that have garnered considerable attention in the field of pharmaceutical chemistry. Its unique structural framework, characterized by a pyrimidine core substituted with chloro, methyl, and methylthio functional groups, positions it as a versatile scaffold for the development of novel bioactive agents. This introduction delves into the compound's chemical properties, its potential applications in medicinal chemistry, and its relevance to contemporary research advancements.

The molecular structure of 6-chloro-3-methyl-2-(methylthio)pyrimidin-4(3H)-one encompasses a pyrimidinone ring system, which is a privileged motif in drug discovery due to its prevalence in biologically active molecules. The presence of a chloro substituent at the 6-position enhances electrophilicity, making the compound a valuable intermediate for further functionalization via nucleophilic substitution reactions. Additionally, the methylthio group at the 2-position introduces sulfur into the core structure, which can modulate interactions with biological targets such as enzymes and receptors.

In recent years, this compound has been explored as a precursor in the synthesis of kinase inhibitors, particularly those targeting tyrosine kinases implicated in cancer and inflammatory diseases. The pyrimidine scaffold is known to exhibit potent inhibitory activity against various kinases by mimicking ATP binding pockets. The chloro and methylthio substituents further refine binding interactions by optimizing hydrogen bonding networks and hydrophobic contacts with target proteins. Notably, derivatives of this scaffold have shown promising results in preclinical studies as inhibitors of Janus kinases (JAKs), which play a crucial role in signal transduction pathways associated with autoimmune disorders.

Recent advances in computational chemistry have enabled the rapid design and optimization of analogs based on 6-chloro-3-methyl-2-(methylthio)pyrimidin-4(3H)-one. Molecular docking studies have identified structural modifications that enhance binding affinity to specific kinases while minimizing off-target effects. For instance, strategic introduction of additional polar or aromatic moieties can improve solubility and metabolic stability, critical factors for drug-like properties. These computational approaches have accelerated the discovery pipeline, allowing researchers to prioritize candidates for experimental validation.

The synthesis of 6-chloro-3-methyl-2-(methylthio)pyrimidin-4(3H)-one involves multi-step organic transformations that highlight its synthetic utility. Starting from commercially available pyrimidine derivatives, nucleophilic aromatic substitution reactions introduce the chloro and methylthio groups in a controlled manner. The formation of the pyrimidinone ring occurs via cyclization reactions under acidic or basic conditions, showcasing the versatility of this heterocyclic system. Recent methodologies have focused on greener synthetic routes, employing catalytic systems that reduce waste and energy consumption without compromising yield or purity.

Beyond its role as a kinase inhibitor intermediate, 6-chloro-3-methyl-2-(methylthio)pyrimidin-4(3H)-one has been investigated for its antimicrobial properties. The combination of nitrogen and sulfur heteroatoms in its structure contributes to broad-spectrum activity against bacteria and fungi by disrupting essential metabolic pathways. Preliminary screenings have identified derivatives with efficacy comparable to existing antibiotics but with reduced potential for resistance development due to their unique mechanism of action. This aspect is particularly relevant in light of rising antimicrobial resistance challenges globally.

The compound's stability under various storage conditions has also been examined to ensure its suitability for industrial-scale production and clinical trials. Analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to assess purity and degradation profiles over time. Stability studies indicate that proper handling under inert atmospheres preserves integrity during long-term storage or when exposed to light or moisture.

Future directions in research on 6-chloro-3-methyl-2-(methylthio)pyrimidin-4(3H)-one include exploring its potential as an adjuvant in vaccine formulations. Pyrimidine-based compounds have demonstrated immunomodulatory effects by influencing cytokine production and antigen presentation pathways. By leveraging its structural features, researchers aim to develop next-generation adjuvants that enhance vaccine efficacy while maintaining safety profiles acceptable for human use.

In conclusion,6-chloro-3-methyl-2-(methylthio)pyrimidin-4(3H)-one (CAS No. 89466-43-3) stands as a cornerstone molecule in pharmaceutical innovation due to its versatile reactivity and biological relevance. Its integration into drug discovery programs has yielded promising leads for treating cancers, inflammatory diseases, and infections through targeted modulation of key biological pathways. As synthetic methodologies continue to evolve alongside advances in biotechnology,this compound will undoubtedly remain at forefrontof medicinal chemistry researchfor years comingshaping next generation therapeutics.